Cas no 2770557-71-4 (N-methyl-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine)

• Product Name: N-methyl-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine
• CAS No: 2770557-71-4
• MF: C₆H₁₁N₅
• MW: 153.185039758682
• CID: 6010219
• PubChem ID: 165481801
• Update Time: 2025-08-04

N-methyl-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2770557-71-4
• EN300-37407269
• N-methyl-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine

• Inchi： 1S/C6H11N5/c1-7-6(3-2-4-6)5-8-10-11-9-5/h7H,2-4H2,1H3,(H,8,9,10,11)
• InChI Key： VXWUDEKHNLZFIA-UHFFFAOYSA-N
• SMILES： N(C)C1(C2N=NNN=2)CCC1

Computed Properties

• Exact Mass: 153.10144537g/mol
• Monoisotopic Mass: 153.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.5Ų

Additional information on N-methyl-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine

N-Methyl-1-(1H-1,2,3,4-Tetrazol-5-Yl)cyclobutan-1-Amine: A Comprehensive Overview

In the realm of organic chemistry, N-methyl-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine (CAS No. 2770557-71-4) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound is a derivative of cyclobutane, a four-membered ring hydrocarbon, which is further substituted with an N-methyl group and a 1H-tetrazole moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

The cyclobutane ring in this compound is a key structural feature. Cyclobutane is known for its ring strain due to the 60-degree bond angles in the four-membered ring, which is significantly less than the ideal 90 degrees for sp³ hybridized carbons. This strain contributes to the reactivity of cyclobutane derivatives, making them valuable in various chemical reactions. In the case of N-methyl-1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine, the cyclobutane ring serves as a platform for further functionalization and reactivity.

The tetrazole group attached to the cyclobutane ring adds another layer of complexity and functionality. Tetrazoles are heterocyclic compounds containing four nitrogen atoms in a five-membered ring. They are known for their stability and ability to act as both electron-deficient and electron-rich systems depending on substitution patterns. In this compound, the tetrazole moiety is substituted at the 5-position with an amino group that is further methylated. This substitution pattern influences the electronic properties of the molecule and its reactivity in various chemical environments.

Recent studies have highlighted the potential of N-methylcyclobutanamines like this compound in medicinal chemistry. The methyl group on the amine provides steric bulk and can influence the bioavailability and pharmacokinetics of drugs. Additionally, tetrazoles have been explored as bioisosteres for other functional groups due to their ability to mimic certain pharmacophores while offering improved stability or solubility.

One area where N-methylcyclobutanamines have shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in various diseases such as cancer and inflammatory disorders. The unique structure of this compound allows it to potentially bind to kinase active sites through hydrogen bonding interactions facilitated by both the amine and tetrazole groups.

Furthermore, computational studies have revealed that N-methylcyclobutanamines exhibit favorable drug-like properties such as moderate solubility and permeability. These properties are essential for compounds aiming to cross biological membranes and reach their target sites within cells. The combination of these characteristics makes this compound a valuable starting material for drug discovery efforts.

In terms of synthesis, N-methylcyclobutanamines can be prepared through various methods including alkylation reactions or cycloadditions involving azides or other nitrogen-containing precursors. The specific synthesis pathway for N-methyl-1-(1H-tetrazolyl)cyclobutanamine would depend on availability of starting materials and desired stereochemical outcomes.

From an environmental standpoint, understanding the fate and behavior of such compounds in natural systems is crucial for assessing their safety profile. Studies indicate that tetrazole-containing compounds undergo microbial degradation under anaerobic conditions but may persist under aerobic conditions depending on substituent effects.

In conclusion, N-methylcyclobutanamines like CAS No. 2770557 represent an important class of compounds with diverse applications across organic synthesis and medicinal chemistry. Their unique structural features provide opportunities for developing innovative solutions in drug discovery while also presenting challenges related to their stability and environmental impact.